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Compound of Interest

Compound Name: CRES protein

Cat. No.: B1175948 Get Quote

Disclaimer: No specific safety data sheet (SDS) for a protein explicitly named "CRES protein"

was found. The following guidance is based on established best practices for handling

recombinant proteins in a laboratory setting. Researchers must supplement this information

with a risk assessment specific to their experimental context and the specific characteristics of

the CRES protein they are handling.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with recombinant CRES protein. It outlines essential

personal protective equipment (PPE), operational procedures, and disposal plans to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is critical to minimize exposure to recombinant proteins and

associated reagents. The following table summarizes recommended PPE for various laboratory

activities.
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Activity Minimum PPE
Enhanced PPE (for higher

risk procedures)

Receiving and Unpacking
Laboratory coat, safety

glasses, nitrile gloves
-

Reconstitution and Aliquoting

Laboratory coat, safety

glasses with side shields,

nitrile gloves

Face shield (if splash hazard

exists), double gloves

Cell Culture and In Vitro

Assays

Laboratory coat, safety

glasses, nitrile gloves

Biological safety cabinet

(BSC), disposable gown

Animal Studies

Laboratory coat, safety

glasses, nitrile gloves,

respiratory protection (as per

institutional guidelines)

Full-face respirator, disposable

coveralls

Waste Disposal
Laboratory coat, safety

glasses, nitrile gloves

Chemical-resistant gloves (if

handling chemical waste),

safety goggles

Operational Plan: From Receipt to Disposal
A systematic approach to handling recombinant proteins is essential for safety and

experimental integrity.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear a lab coat, safety glasses, and nitrile gloves during unpacking.

Verify that the product name and catalog number match the order.

Transfer the protein to the appropriate storage temperature immediately, as specified on the

product data sheet.[1]

2. Storage and Stability:
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Lyophilized Protein: Store at -20°C or -80°C for long-term storage.[2]

Reconstituted Protein: Store in working aliquots at -20°C to -80°C to avoid repeated freeze-

thaw cycles, which can denature the protein.[1][2]

For proteins at low concentrations (< 0.5 mg/mL), consider adding a carrier protein like BSA

or HSA to prevent loss due to container adhesion.[1]

3. Reconstitution and Handling:

Always handle recombinant proteins in a designated clean area, and for biohazardous

materials, within a biological safety cabinet.

Wear a lab coat, safety glasses with side shields, and nitrile gloves.

Use sterile, high-purity water or the buffer recommended on the product data sheet for

reconstitution.[1]

Gently swirl or pipette to dissolve the protein; do not vortex, as this can cause denaturation.

Disposal Plan
Proper disposal of waste is crucial to prevent contamination and ensure laboratory safety.[3][4]

1. Waste Segregation:

Separate waste into distinct categories at the point of generation: non-hazardous, chemical,

biological, and sharps waste.[5][6]

2. Disposal Procedures:

Non-Hazardous Waste: Paper, cardboard, and uncontaminated packaging can be disposed

of in the regular trash.[6]

Chemical Waste: Unwanted reagents and solutions containing hazardous chemicals should

be collected in clearly labeled, sealed containers for disposal by the institution's

environmental health and safety (EHS) office.[3][7]
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Biological Waste:

Solid Waste: Items contaminated with biological material (e.g., cell cultures, gloves, pipette

tips) should be placed in a red biohazard bag within a designated biohazard box.[6] This

waste should be autoclaved before final disposal.[6]

Liquid Waste: Liquid cultures can be decontaminated with an appropriate disinfectant

(e.g., 10% bleach solution) before being poured down the drain with copious amounts of

water, in accordance with institutional guidelines.[6]

Sharps Waste: Needles, syringes, and other sharp objects that have come into contact with

biological or chemical materials must be disposed of in a designated, puncture-resistant

sharps container.[6]

Visual Guides
The following diagrams illustrate key workflows for handling recombinant proteins safely.
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Caption: General workflow for handling recombinant proteins.
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Caption: Decision tree for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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